alpha-(2-Benzo[b]thienyl)-3,4-dimethylbenzyl alcohol

• Molecular Formula: C17H16OS
• Molecular Weight: 268.4 g/mol
• IUPAC Name: 1-benzothiophen-2-yl-(3,4-dimethylphenyl)methanol
• InChI: InChI=1S/C17H16OS/c1-11-7-8-14(9-12(11)2)17(18)16-10-13-5-3-4-6-15(13)19-16/h3-10,17-18H,1-2H3
• InChI Key: AGBYRYMARJPIRX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(C2=CC3=CC=CC=C3S2)O)C

Description

Alpha-(2-Benzo[b]thienyl)-3,4-dimethylbenzyl alcohol is a useful research compound. Its molecular formula is C17H16OS and its molecular weight is 268.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

α-(2-benzo[b]thienyl)-3,4-dimethylbenzyl alcohol was prepared in the same manner as described in Example 40A. Reaction of benzo[b]thiophene (7.5 mmoles, 1.0 g), t-BuLi (1.7 m, 97 mmoles, 5.7 ml) and 3,4-dimethoxybenzaldehyde (8.9 mmoles, 1.5 g) in THF (20 ml) yielded, after flash chromatography using 30% ethyl aceteate/hexanes, 2.25 g (≈100%) of a white gummy solid.

Synthesis routes and methods II

Procedure details

α-(2-benzo[b]thienyl)-3,4-dimethylbenzyl alcohol was prepared in the same manner as described in Example 40A. Reaction of benzo[b]-thiophene (7.5 mmoles, 1.0 g), t-BuLi (1.7 m, 97 mmoles, 5.7 ml) and 3,4-dimethoxybenzaldehyde (8.9 mmoles, 1.5 g) in THF (20 ml) yielded, after flash chromatography using 30% ethyl acetate/hexanes, 2.25 g (≈100%) of a white gummy solid.